Cas no 2411303-00-7 (2-[(6-Methoxypyridin-3-yl)-[(1-methylpyrazol-4-yl)methyl]amino]ethanesulfonyl fluoride)

• Product Name: 2-[(6-Methoxypyridin-3-yl)-[(1-methylpyrazol-4-yl)methyl]amino]ethanesulfonyl fluoride
• CAS No: 2411303-00-7
• MF: C₁₃H₁₇FN₄O₃S
• MW: 328.362484693527
• CID: 5355265
• PubChem ID: 154880320
• Update Time: 2025-07-25

2-[(6-Methoxypyridin-3-yl)-[(1-methylpyrazol-4-yl)methyl]amino]ethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Z4343888424
• 2-[(6-Methoxypyridin-3-yl)-[(1-methylpyrazol-4-yl)methyl]amino]ethanesulfonyl fluoride
• 2-[(6-methoxypyridin-3-yl)[(1-methyl-1H-pyrazol-4-yl)methyl]amino]ethane-1-sulfonyl fluoride

• Inchi： 1S/C13H17FN4O3S/c1-17-9-11(7-16-17)10-18(5-6-22(14,19)20)12-3-4-13(21-2)15-8-12/h3-4,7-9H,5-6,10H2,1-2H3
• InChI Key： BNQUIBGTIHOPFT-UHFFFAOYSA-N
• SMILES： S(CCN(C1C=NC(=CC=1)OC)CC1C=NN(C)C=1)(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 445
• XLogP3: 1
• Topological Polar Surface Area: 85.7

Additional information on 2-[(6-Methoxypyridin-3-yl)-[(1-methylpyrazol-4-yl)methyl]amino]ethanesulfonyl fluoride

Professional Introduction to Compound with CAS No. 2411303-00-7 and Product Name: 2-[(6-Methoxypyridin-3-yl)-[(1-methylpyrazol-4-yl)methyl]amino]ethanesulfonyl fluoride

The compound with the CAS number 2411303-00-7 and the product name 2-[(6-Methoxypyridin-3-yl)-[(1-methylpyrazol-4-yl)methyl]amino]ethanesulfonyl fluoride represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The presence of multiple functional groups, including a pyridine ring, a pyrazole moiety, and a sulfonyl fluoride group, makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent research in the area of heterocyclic compounds has highlighted the importance of 6-methoxypyridine derivatives in the development of novel therapeutic agents. The methoxy group at the 6-position of the pyridine ring not only enhances the solubility of the compound but also influences its electronic properties, making it an attractive candidate for further functionalization. The 1-methylpyrazol-4-yl substituent adds another layer of complexity, contributing to the compound's ability to interact with biological targets in a specific manner. This combination of structural features has been explored in various studies aiming to develop compounds with enhanced pharmacological activity.

The ethanesulfonyl fluoride group is particularly noteworthy due to its reactivity and utility in medicinal chemistry. Sulfonyl fluorides are known for their ability to participate in nucleophilic substitution reactions, allowing for the facile introduction of additional functional groups onto the molecular framework. This property makes the compound a valuable intermediate in synthetic chemistry, enabling the rapid construction of complex molecules that may exhibit desirable biological properties. The reactivity of the sulfonyl fluoride group has been leveraged in numerous synthetic strategies, underscoring its importance in modern drug discovery.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting protein-protein interactions (PPIs). The compound under discussion exhibits structural features that suggest it may be capable of modulating such interactions. Specifically, the pyridine and pyrazole moieties can serve as binding anchors for various protein targets, while the sulfonyl fluoride group can act as a pharmacophore to enhance binding affinity. Preliminary computational studies have indicated that this compound may interact with proteins involved in inflammatory pathways, making it a promising candidate for further investigation.

Furthermore, the 2-(methylamino)ethanesulfonyl fluoride moiety within the compound's structure suggests potential applications in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, including cell growth and division. Inhibiting aberrant kinase activity is a major focus of contemporary drug development efforts due to its therapeutic implications in diseases such as cancer and inflammatory disorders. The presence of both pyridine and pyrazole rings provides a scaffold that can be optimized for kinase inhibition through structure-based drug design approaches.

Advances in synthetic methodologies have also contributed to the growing interest in this class of compounds. Modern techniques allow for the efficient preparation of complex molecules like 2-[(6-Methoxypyridin-3-yl)-[(1-methylpyrazol-4-yl)methyl]amino]ethanesulfonyl fluoride, enabling researchers to explore its biological potential more rapidly than ever before. These advancements have been particularly beneficial for medicinal chemists who require access to diverse chemical libraries for high-throughput screening (HTS) campaigns.

The potential applications of this compound extend beyond kinase inhibition and PPI modulation. Its structural motifs are also relevant to other therapeutic areas, including antiviral and antibacterial drug discovery. For instance, the pyridine ring can be modified to enhance interactions with viral proteases or bacterial enzymes, while the sulfonyl fluoride group can serve as a linker for covalent binding studies. Such modifications are often critical for improving drug efficacy and reducing off-target effects.

In conclusion, 2-[(6-Methoxypyridin-3-yl)-[(1-methylpyrazol-4-yl)methyl]amino]ethanesulfonyl fluoride represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its reactivity and potential biological activities, make it an attractive scaffold for developing novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.